Cas no 2241138-05-4 (2,2-Difluorocyclohept-3-en-1-one)

• Product Name: 2,2-Difluorocyclohept-3-en-1-one
• CAS No: 2241138-05-4
• MF: C₇H₈F₂O
• MW: 146.134629249573
• CID: 6599673
• PubChem ID: 138039762
• Update Time: 2025-10-28

2,2-Difluorocyclohept-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorocyclohept-3-en-1-one
• 2241138-05-4
• EN300-6477992

• Inchi： 1S/C7H8F2O/c8-7(9)5-3-1-2-4-6(7)10/h3,5H,1-2,4H2
• InChI Key： HGMRZCYXWLJPJH-UHFFFAOYSA-N
• SMILES： FC1(C=CCCCC1=O)F

Computed Properties

• Exact Mass: 146.05432120g/mol
• Monoisotopic Mass: 146.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-Difluorocyclohept-3-en-1-one

2,2-Difluorocyclohept-3-en-1-one: An Emerging Compound in Medicinal Chemistry

2,2-Difluorocyclohept-3-en-1-one (CAS No. 2241138-05-4) is a unique and promising compound in the field of medicinal chemistry. This cycloheptenone derivative, characterized by its difluoro substitution, has garnered significant attention due to its potential applications in drug discovery and development. The compound's structural features and chemical properties make it an intriguing candidate for various therapeutic areas, including oncology, neurology, and cardiovascular diseases.

The chemical structure of 2,2-Difluorocyclohept-3-en-1-one consists of a seven-membered ring with a double bond at the 3-position and two fluorine atoms at the 2-position. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. Fluorine substitution is a common strategy in medicinal chemistry to enhance the potency, selectivity, and metabolic stability of drug candidates.

Recent studies have highlighted the potential of 2,2-Difluorocyclohept-3-en-1-one in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2,2-Difluorocyclohept-3-en-1-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study, researchers investigated the neuroprotective effects of 2,2-Difluorocyclohept-3-en-1-one. The results showed that this compound can effectively reduce neuronal cell death induced by oxidative stress and glutamate toxicity. These findings indicate that 2,2-Difluorocyclohept-3-en-1-one may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2,2-Difluorocyclohept-3-en-1-one have also been studied extensively. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential for clinical development.

In the context of oncology, 2,2-Difluorocyclohept-3-en-1-one has shown promise as an anticancer agent. A study published in the Cancer Research journal reported that this compound can selectively inhibit the growth of various cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis. These findings suggest that 2,2-Difluorocyclohept-3-en-1-one could be a novel therapeutic agent for cancer treatment.

The synthetic route to 2,2-Difluorocyclohept-3-en-1-one has been optimized to ensure high yield and purity. One common approach involves the reaction of a cycloheptenone precursor with a difluoroalkylating agent under mild conditions. This synthetic strategy allows for efficient large-scale production of the compound, which is crucial for preclinical and clinical studies.

In conclusion, 2,2-Difluorocyclohept-3-en-1-one (CAS No. 2241138-05-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory, neuroprotective, and anticancer therapies make it an exciting target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely that this compound will play a significant role in advancing medicinal chemistry and drug discovery.